Cas no 866000-17-1 ((2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one
• CAS No: 866000-17-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5235279
• PubChem ID: 5825354
• Update Time: 2026-03-08

(2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-(2-pyrazinyl)-2-Propen-1-one
• (2E)-3-(dimethylamino)-1-(2-pyrazinyl)-2-Propen-1-one ISO 9001：2015 REACH
• (E)-3-(dimethylami (2E)-3-(dimethylamino)-1-(2-pyrazinyl)-2-Propen-1-oneno)-1-(pyrazin-2-yl)prop-2-en-1-one
• (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one
• (E)-3-(Dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one
• 3-DIMETHYLAMINO-1-PYRAZIN-2-YL-PROPENONE
• AKOS005070361
• (E)-3-(dimethylamino)-1-pyrazin-2-ylprop-2-en-1-one
• 3-(Dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one
• SCHEMBL4262480
• 866000-17-1
• 3W-0873
• MFCD02325230
• CS-0054762
• EN300-243555
• CLHUZMQFALLXDS-ZZXKWVIFSA-N
• J-501941
• 3-(dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one
• SCHEMBL212317
• 111781-53-4
• DB-102350

• MDL： MFCD02325230
• Inchi： 1S/C9H11N3O/c1-12(2)6-3-9(13)8-7-10-4-5-11-8/h3-7H,1-2H3/b6-3+
• InChI Key： CLHUZMQFALLXDS-ZZXKWVIFSA-N
• SMILES： C(C1=NC=CN=C1)(=O)/C=C/N(C)C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one

Introduction to (2E)-3-(Dimethylamino)-1-(Pyrazin-2-yl)prop-2-en-1-one (CAS No. 866000-17-1)

(2E)-3-(Dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one, also known by its CAS number 866000-17-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a dimethylamino group and a pyrazine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one is particularly noteworthy due to its conjugated double bond system, which enhances its reactivity and stability. The presence of the dimethylamino group imparts basicity to the molecule, making it capable of forming stable complexes with various metal ions. This property has been explored in the context of developing novel metal-based drugs and imaging agents.

Recent studies have highlighted the potential of (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one in various biological systems. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through multiple pathways, including the activation of caspases and the inhibition of cell cycle progression. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that it may have a favorable therapeutic index for cancer treatment.

The pharmacokinetic properties of (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one have also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, the compound shows low toxicity in animal models, which is a crucial factor for its potential clinical application.

In the realm of drug delivery, researchers have explored various formulations to enhance the efficacy and safety of (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound, thereby enhancing its therapeutic effects. These formulations are being evaluated for their potential in targeted drug delivery, particularly in cancer therapy.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Studies on the biodegradability and environmental fate of (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one have indicated that it is relatively stable under environmental conditions but can be degraded by microbial processes. This suggests that appropriate waste management practices should be implemented to minimize any potential environmental impact.

In conclusion, (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one (CAS No. 866000-17-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.